94052-08-1(2-cyclohexylpyrimidine-4,6-diol) Price
This page is the exclusive Price page for 94052-08-1(2-cyclohexylpyrimidine-4,6-diol).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-cyclohexylpyrimidine-4,6-diol Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024V7O-100mg | 1pchem | 97% | 100mg | $258.00 | 16 Dec. 2023 | |
| 1PlusChem | 1P024V7O-250mg | 1pchem | 97% | 250mg | $407.00 | 16 Dec. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686976-100mg | le yan | 98% | 100mg | ¥1350.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686976-250mg | le yan | 98% | 250mg | ¥2812.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686976-1g | le yan | 98% | 1g | ¥4498.00 | 24 Apr. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686976-5g | le yan | 98% | 5g | ¥22206.00 | 24 Apr. 2024 | |
| Aaron | AR024VG0-100mg | aaron | 98% | 100mg | $152.00 | 13 Feb. 2025 | |
| Aaron | AR024VG0-250mg | aaron | 98% | 250mg | $253.00 | 13 Feb. 2025 | |
| Aaron | AR024VG0-1g | aaron | 98% | 1g | $505.00 | 13 Feb. 2025 |
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jinan Hanyu Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
ASIACHEM I&E (JIANGSU) CO., LTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises